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Introduction

Dalbavancin is a second-generation lipoglycopeptide antibiotic with potent bactericidal activity
against a broad range of Gram-positive bacteria, including methicillin-resistant Staphylococcus
aureus (MRSA).[1][2] Its extended half-life allows for once-weekly dosing, offering a significant
advantage in treating acute bacterial skin and skin structure infections (ABSSSI).[1] Accurate in
vitro susceptibility testing is crucial for clinical decision-making, surveillance studies, and drug
development. This document provides detailed protocols for the standardized methods of
determining the minimum inhibitory concentration (MIC) of dalbavancin.

Mechanism of Action

Dalbavancin inhibits bacterial cell wall synthesis by binding to the D-alanyl-D-alanine terminus
of peptidoglycan precursors.[3] This action blocks the transglycosylation and transpeptidation
steps in cell wall biosynthesis, leading to cell death. The lipophilic side chain of dalbavancin
anchors the molecule to the bacterial cell membrane, enhancing its activity.[3]

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b12432262#bc-rfq
https://www.liofilchem.net/login.area.mic/technical_sheets/MTS38.pdf
https://pubmed.ncbi.nlm.nih.gov/32977116/
https://www.liofilchem.net/login.area.mic/technical_sheets/MTS38.pdf
http://www.can-r.com/posters/ASM-Microbe2019/ASM2019.GGZ.Dalbavancin.pdf
http://www.can-r.com/posters/ASM-Microbe2019/ASM2019.GGZ.Dalbavancin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Quantitative Data Summary
Antimicrobial Susceptibility Test Interpretive Criteria

Diagram 1: Mechanism of action of Dalbavancin.

The following tables summarize the minimum inhibitory concentration (MIC) breakpoints for

dalbavancin as established by the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Table 1: CLSI MIC Breakpoints for Dalbavancin

Susceptible (S)

Intermediate (1)

Resistant (R)

Organism
(ng/mL) (ng/mL) (ng/mL)
Staphylococcus
aureus (including
o ) <0.25
methicillin-resistant
isolates)
Streptococcus
<0.25
pyogenes
Streptococcus
) <0.25
agalactiae
Streptococcus
) <0.25
anginosus group
Enterococcus faecalis
vancomycin-
( Y <0.25

susceptible isolates

only)

Source: CLSI M100
documents.[4][5][6]

Table 2: EUCAST MIC Breakpoints for Dalbavancin
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Organism Susceptible (S) (ug/mL) Resistant (R) (pg/mL)
Staphylococcus spp. <0.125 >0.125
Streptococcus groups A, B, C,
<0.125 >0.125
and G
Viridans group streptococci <0.125 >0.125

Source: EUCAST Breakpoint
Tables.[7][8][9]

Quality Control (QC) Ranges

Routine quality control testing is essential to ensure the accuracy of susceptibility test results.
The acceptable MIC ranges for reference QC strains are provided below.

Table 3: Dalbavancin Quality Control MIC Ranges (ug/mL)

QC Strain CLSI MIC Range EUCAST MIC Range
Staphylococcus aureus N
0.03-0.12 Not specified
ATCC® 29213
Enterococcus faecalis ATCC® -
0.03-0.12 Not specified
29212
Streptococcus pneumoniae N
0.008 - 0.03 Not specified

ATCC® 49619

Source: CLSI M100
documents and FDA
documentation.[10][11]

In Vitro Activity of Dalbavancin

The following table summarizes the in vitro activity of dalbavancin against a range of Gram-
positive organisms, presented as MIC50 and MIC98 values (the MICs at which 50% and 90%
of isolates are inhibited, respectively).
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Table 4: Dalbavancin MIC58 and MIC98 Data (pg/mL)

MIChgeoentent-ng-
Organism =t == MiC96
Staphylococcus aureus (all
, 0.03 - 0.06 0.03 - 0.06
isolates)
Methicillin-susceptible S.
0.03 0.06
aureus (MSSA)
Methicillin-resistant S. aureus
0.06 0.06
(MRSA)
Coagulase-negative
_ 0.06 0.12
staphylococci (CoNS)
Enterococcus faecalis
_ ) 0.06 0.06
(vancomycin-susceptible)
Enterococcus faecium
) ) 0.06 0.12
(vancomycin-susceptible)
B-hemolytic streptococci <0.03 0.03
Viridans group streptococci <0.03 0.03

Source: Data compiled from
multiple surveillance studies.
[21[3][12][13][14]

Experimental Protocols
Broth Microdilution Method

The reference method for determining dalbavancin MICs is broth microdilution, following CLSI
and 1SO standards.
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Diagram 2: Broth microdilution workflow for Dalbavancin.

Materials:

Dalbavancin hydrochloride analytical standard

Dimethyl sulfoxide (DMSO)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Polysorbate 80 (P-80)
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 Sterile 96-well microtiter plates
» Bacterial isolates for testing

e QC strains (e.g., S. aureus ATCC® 29213, E. faecalis ATCC® 29212, S. pneumoniae
ATCC® 49619)

e 0.5 McFarland turbidity standard
» Sterile saline or broth

e Incubator (35°C + 2°C)

Protocol:

o Dalbavancin Stock Solution: Prepare a stock solution of dalbavancin in DMSO. The final
concentration of DMSO in the test wells should not exceed 1%.

o Working Solutions: Perform serial twofold dilutions of the dalbavancin stock solution in
CAMHB supplemented with 0.002% (v/v) polysorbate-80. The addition of P-80 is critical for
accurate and reproducible results.[15]

e Inoculum Preparation: From a fresh (18-24 hour) culture, select several colonies and
suspend them in sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland
standard. This corresponds to approximately 1-2 x 108" CFU/mL.

e Inoculum Dilution: Dilute the standardized inoculum in CAMHB to achieve a final
concentration of approximately 5 x 1075 CFU/mL in the microtiter wells.

 Inoculation: Dispense 50 pL of the appropriate dalbavancin dilution into each well of the
microtiter plate. Add 50 pL of the diluted bacterial inoculum to each well. Include a growth
control well (broth and inoculum only) and a sterility control well (broth only).

 Incubation: Incubate the plates in ambient air at 35°C + 2°C for 16-20 hours for staphylococci
and enterococci, and 20-24 hours for streptococci.

e Reading Results: The MIC is the lowest concentration of dalbavancin that completely inhibits
visible growth of the organism.
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MIC Test Strip (Etest) Method

The MIC test strip method is a gradient diffusion technique that provides a quantitative MIC
value. It has shown good agreement with the broth microdilution method for dalbavancin.[15]
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Diagram 3: MIC test strip (Etest) workflow.

Materials:

o Dalbavancin MIC test strips

o Mueller-Hinton agar (MHA) plates (with 5% sheep blood for streptococci)
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o Bacterial isolates and QC strains
¢ 0.5 McFarland turbidity standard
« Sterile saline or broth

 Sterile swabs

e Incubator (35°C + 2°C)

Protocol:

e Inoculum Preparation: Prepare a standardized inoculum as described for the broth
microdilution method.

 Inoculation: Dip a sterile swab into the standardized inoculum and remove excess fluid by
pressing against the inside of the tube. Swab the entire surface of the MHA plate three times,
rotating the plate approximately 60 degrees between each streaking to ensure even,
confluent growth.

« Strip Application: Allow the agar surface to dry for 5-15 minutes. Using sterile forceps, apply
the dalbavancin MIC test strip to the center of the inoculated plate with the MIC scale facing

upwards.
 Incubation: Incubate the plates in an inverted position at 35°C + 2°C for 16-20 hours.

e Reading Results: After incubation, an elliptical zone of inhibition will be visible. Read the MIC
value at the point where the lower edge of the inhibition ellipse intersects the MIC scale on
the strip.[15]

Disk Diffusion Method

The disk diffusion method is not recommended for determining dalbavancin susceptibility due
to its unreliability and the lack of established interpretive criteria.[10] The large molecular size
of dalbavancin results in poor diffusion through agar, leading to inconsistent and inaccurate
zone diameters. For this reason, a detailed protocol is not provided, and broth microdilution or
the MIC test strip method should be used instead.
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Conclusion

Standardized in vitro susceptibility testing of dalbavancin is essential for its effective clinical use
and for monitoring the emergence of resistance. The broth microdilution method is the
reference standard, while the MIC test strip method provides a reliable alternative. Adherence
to the detailed protocols and quality control measures outlined in this document will ensure the
generation of accurate and reproducible susceptibility data for dalbavancin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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